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Compound of Interest

Compound Name: N-Acetyl-3-methylthio-aniline

Cat. No.: B185113

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

N-Acetyl-3-methylthio-aniline, also known as N-(3-(methylthio)phenyl)acetamide, is a
versatile aromatic compound that serves as a crucial building block in the synthesis of a variety
of organic molecules, particularly those with potential applications in medicinal chemistry and
materials science. Its unique structural features, including a reactive aromatic ring, a
nucleophilic nitrogen atom, and an oxidizable sulfur atom, provide multiple avenues for
chemical modification, making it a valuable scaffold for the construction of complex molecular
architectures. This guide provides a comprehensive overview of the synthesis, properties, and
synthetic applications of N-Acetyl-3-methylthio-aniline, complete with experimental protocols
and quantitative data.

Physicochemical Properties and Spectroscopic
Data

N-Acetyl-3-methylthio-aniline is a solid at room temperature with a melting point of 78-78.5
°C. Its structure combines an acetamido group and a methylthio group on a benzene ring,
influencing its reactivity and physical properties. The spectroscopic data for a closely related
compound, N-methyl-N-(2-(methylthio)phenyl)acetamide, provides a useful reference for the
characterization of N-Acetyl-3-methylthio-aniline.[1]

Table 1: Physicochemical Properties of N-Acetyl-3-methylthio-aniline
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Property Value Reference
Molecular Formula CoH11NOS

Molecular Weight 181.26 g/mol

Melting Point 78-78.5°C

Appearance Solid

Table 2: Reference Spectroscopic Data for a Similar Compound: N-methyl-N-(2-
(methylthio)phenyl)acetamide[1]

Nucleus Chemical Shift (6, ppm)

7.36 (t, J = 7.42 Hz, 1H), 7.16-7.22 (m, 2H),
1H NMR (400 MHz, CDCls) 7.12-7.14 (m, 1H), 3.18 (s, 3H), 2.45 (s, 3H),
1.81 (s, 3H)

171.07, 140.89, 138.59, 129.02, 128.25, 125.54,

°C NMR (100 MHz, CDCL) 124,91, 35.18, 21.92, 14.15

Synthesis of N-Acetyl-3-methylthio-aniline

The most common and straightforward method for the synthesis of N-Acetyl-3-methylthio-
aniline is the N-acetylation of its precursor, 3-(methylthio)aniline, using acetic anhydride.

3-(Methylthio)aniline

Acetic Anhydride

Click to download full resolution via product page

Acetylation N-Acetyl-3-methylthio-aniline

Synthesis of N-Acetyl-3-methylthio-aniline.
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Experimental Protocol: N-Acetylation of 3-
(methylthio)aniline

This protocol is adapted from general procedures for the acetylation of anilines.

Materials:

e 3-(methylthio)aniline

e Acetic anhydride

o Suitable solvent (e.g., glacial acetic acid, dichloromethane, or under solvent-free conditions)
o Base (optional, e.g., pyridine or triethylamine, if using an inert solvent)

o Water

e |ce bath

Standard glassware for organic synthesis

Procedure:

In a round-bottom flask, dissolve 3-(methylthio)aniline in a suitable solvent.

e Slowly add acetic anhydride (typically 1.1 to 1.5 equivalents) to the solution with stirring. If
the reaction is performed in an inert solvent, a base is usually added to neutralize the acetic
acid byproduct.

e The reaction mixture is stirred at room temperature or gently heated to ensure complete
conversion. The progress of the reaction can be monitored by Thin Layer Chromatography
(TLC).

o Upon completion, the reaction mixture is poured into cold water to precipitate the product.

e The solid product is collected by vacuum filtration, washed with water to remove any
remaining acetic acid and other water-soluble impurities.

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b185113?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e The crude N-Acetyl-3-methylthio-aniline can be purified by recrystallization from a suitable
solvent system (e.g., ethanol/water) to afford the pure product.

Applications as a Building Block in Organic
Synthesis

N-Acetyl-3-methylthio-aniline is a versatile intermediate for the synthesis of more complex
molecules. The acetamido group moderates the activating effect of the amino group, allowing
for more controlled electrophilic aromatic substitution reactions. The methylthio group can be
oxidized to sulfoxide and sulfone, which are important functional groups in many biologically
active compounds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [N-Acetyl-3-methylthio-aniline: A Versatile Building Block
for Organic Synthesis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b185113#n-acetyl-3-methylthio-aniline-as-a-building-
block-in-organic-synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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